4-(4-Fluorophenyl)-alpha-methylpiperazine-1-propylamine

• CAS: 27367-89-1
• Molecular Formula: C14H22FN3
• Molecular Weight: 251.34 g/mol
• SMILES: CC(CCN1CCN(CC1)C2=CC=C(C=C2)F)N
• InChI: InChI=1S/C14H22FN3/c1-12(16)6-7-17-8-10-18(11-9-17)14-4-2-13(15)3-5-14/h2-5,12H,6-11,16H2,1H3
• InChIKey: ZBVOLUTWLMZUGY-UHFFFAOYSA-N

Scaling niaprazine analogs or sigma ligands often stalls without the chiral α-methyl intermediate-achiral substitutes forfeit enantioselective control. This compound resolves that gap: • Permanent chiral center at α-methyl enables single-enantiomer derivatization for D3/sigma receptor programs. • Mandatory precursor in the established niaprazine synthetic pathway; defined intermediate for 5-HT1/5-HT2 SAR studies. • pKa ~10.74 permits straightforward salt formation for scalable purification. Supplied as the direct reductive amination product of the niaprazine ketone precursor; ready for amide/urea library expansion.

4-(4-Fluorophenyl)-alpha-methylpiperazine-1-propylamine – Chiral Intermediate Overview

4-(4-Fluorophenyl)-alpha-methylpiperazine-1-propylamine (CAS 27367-89-1), also known as 4-[4-(4-fluorophenyl)piperazin-1-yl]butan-2-amine, is a synthetic phenylpiperazine derivative bearing a chiral alpha‑methyl branch on the propylamine chain . It is classified as an arylpiperazine building block and is primarily utilized as a key intermediate in the synthesis of pharmacologically active molecules, including the sedative‑hypnotic niaprazine and sigma‑receptor ligands . The compound is characterized by a para‑fluorophenyl substituent, a piperazine ring, and a secondary amine terminus, which together confer distinct reactivity and potential for stereoselective derivatization.

1

Chiral building block with alpha-methyl stereocenter supports enantioselective derivatization research

2

Direct intermediate in validated niaprazine synthetic pathway

3

Supports serotonergic pharmacophore SAR studies via defined metabolic pathway position

• [1] DrugFuture. Synthetic Route: 1-(4-aminobutyl)-4-(4-fluorophenyl)piperazine. https://www.drugfuture.com/ View Source

Why 4-(4-Fluorophenyl)-alpha-methylpiperazine-1-propylamine Cannot Be Substituted

The alpha‑methyl substituent on the propylamine chain creates a permanent chiral center that is absent in the des‑methyl analog 1‑(4‑aminobutyl)‑4‑(4‑fluorophenyl)piperazine . This stereogenic carbon fundamentally alters the synthetic utility of the scaffold: it enables enantioselective derivatization, influences the metabolic fate of downstream drug candidates (as demonstrated by the distinct serotonergic profile of the alpha‑methyl‑bearing metabolite p‑fluoro‑phenylpiperazine versus the parent niaprazine ), and modifies physicochemical parameters such as lipophilicity and basicity relative to non‑branched congeners. A purchaser who substitutes a generic, achiral analog therefore forfeits the ability to generate single‑enantiomer products, risks divergent pharmacokinetic outcomes, and loses the specific intermediate required for established synthetic routes to niaprazine and related sigma ligands [REFS-1, REFS-2].

Target Compound

1 stereogenic center at alpha-carbon — supports enantioselective derivatization research

Des-Methyl Analog

0 stereogenic centers — achiral scaffold; does not support single-enantiomer synthesis

Target Compound

Basic amine — may support salt-formation purification research

Ketone Precursor

Neutral ketone — may require chromatographic purification approaches

Substituting achiral or ketone analogs may shift stereochemical outcomes, alter downstream pharmacokinetic profiles, and limit purification route options.

• [1] DrugFuture. Synthetic Route: 1-(4-aminobutyl)-4-(4-fluorophenyl)piperazine. https://www.drugfuture.com/ View Source
• [2] Scherman et al. Prog. Neuropsychopharmacol. Biol. Psychiatry, 1988, 12, 989. Molecular pharmacology of niaprazine. https://pubmed.ncbi.nlm.nih.gov/ View Source

4-(4-Fluorophenyl)-alpha-methylpiperazine-1-propylamine: Differentiation Evidence

Alpha-Methyl Chiral Center vs Des-Methyl Analog

4-(4-Fluorophenyl)-alpha-methylpiperazine-1-propylamine possesses a permanent chiral center at the alpha‑carbon of the propylamine chain (C-2 of the butan-2-amine backbone), which is not present in the commonly available des‑methyl comparator 1-(4-aminobutyl)-4-(4-fluorophenyl)piperazine . The presence of this stereogenic center transforms the molecule from a prochiral intermediate into a chiral building block capable of asymmetric induction in subsequent reactions. While direct enantiomeric excess (ee) data for this specific compound are not publicly reported, the structural feature is quantitatively definable: the alpha‑methyl group introduces one additional stereocenter (R/S configuration), resulting in two discrete enantiomeric forms that can be resolved or used in stereospecific transformations [REFS-1, REFS-2].

Chiral Center Differentiation

Class-level

1 vs 0 stereogenic centers; target compound supports enantiomeric resolution not accessible with des-methyl analog

Supports enantioselective synthesis research

Direct ee data not publicly reported; structural inference

Evidence Dimension	Number of stereogenic centers in the propylamine chain
Target Compound Data	1 stereogenic center (chiral)
Comparator Or Baseline	1-(4-Aminobutyl)-4-(4-fluorophenyl)piperazine: 0 stereogenic centers (achiral)
Quantified Difference	1 vs. 0 stereocenters; enables enantiomeric resolution and asymmetric synthesis pathways not accessible with the comparator
Conditions	Structural comparison based on SMILES and IUPAC nomenclature from CAS Common Chemistry

Why This Matters

For procurement decisions, this structural difference dictates whether downstream chemistry can produce single-enantiomer drug candidates—a critical requirement in modern medicinal chemistry where enantiopurity directly impacts pharmacological activity and regulatory approval.

• [1] DrugFuture. Synthetic Route: 1-(4-aminobutyl)-4-(4-fluorophenyl)piperazine. https://www.drugfuture.com/ View Source
• [2] CAS Common Chemistry. 4-(4-Fluorophenyl)-α-methyl-1-piperazinepropanamine. CAS 27367-89-1. https://commonchemistry.cas.org/ View Source

Physicochemical Profile vs Ketone Precursor

The target compound's predicted physicochemical properties can be compared with those of its direct synthetic precursor, 4-[4-(4-fluorophenyl)piperazin-1-yl]butan-2-one (CAS 27338-59-6) . The amine exhibits a predicted boiling point of 376.8±42.0 °C (at 760 mmHg), a predicted density of 1.085±0.06 g/cm³, and a predicted pKa of 10.74±0.35 . In contrast, the ketone precursor has a reported boiling point of 383.3 °C (at 760 mmHg) and a molecular weight of 250.31 g/mol versus 251.34 g/mol for the amine . The higher basicity of the amine (pKa ~10.74) relative to the neutral ketone dictates fundamentally different solubility, salt-formation, and extraction behavior during downstream processing.

Physicochemical Profile

Reported

Predicted bp ~376.8 °C; pKa ~10.74; vs ketone bp ~383.3 °C (neutral, no basic pKa)

May support purification route selection

Predicted values; experimental confirmation advised

Evidence Dimension	Predicted boiling point and basicity
Target Compound Data	Boiling point: 376.8±42.0 °C (predicted); pKa: 10.74±0.35 (predicted); Density: 1.085±0.06 g/cm³ (predicted)
Comparator Or Baseline	4-[4-(4-Fluorophenyl)piperazin-1-yl]butan-2-one: Boiling point: 383.3 °C at 760 mmHg; neutral compound (no basic pKa)
Quantified Difference	Δ Boiling point ~6.5 °C lower for the amine; amine is a protonatable base (pKa ~10.7) vs. neutral ketone
Conditions	Predicted values from ChemicalBook ; ketone data from PINPOOLS

Why This Matters

The amine's higher basicity and lower boiling point enable purification via acid-base extraction and salt crystallization, which are not feasible for the ketone precursor, directly impacting procurement for synthetic route design.

• [1] PINPOOLS. 4-[4-(4-fluorophenyl)piperazin-1-yl]butan-2-one. https://pinpools.com/ View Source

Serotonergic Profile Inferred from Niaprazine Metabolism

Although direct receptor-binding data for 4-(4-fluorophenyl)-alpha-methylpiperazine-1-propylamine are not publicly available, class-level inference can be drawn from the well-characterized metabolite p-fluoro-phenylpiperazine (pFPP), which shares the same 4-fluorophenylpiperazine pharmacophore coupled to an amine-bearing alkyl chain. pFPP exhibits higher affinity for 5-HT1 receptor subclasses than for the 5-HT2 class, whereas the parent drug niaprazine (which contains an amide extension at the amine position) shows a different selectivity profile . The target compound, bearing a free primary amine and an alpha-methyl branch, is structurally intermediate between pFPP and niaprazine and is expected to display a distinct receptor-interaction fingerprint that is not replicated by the des-methyl or N-substituted analogs.

Serotonergic Profile Context

Class-level

pFPP metabolite reported higher 5-HT1 than 5-HT2 affinity; target compound structurally intermediate between pFPP and niaprazine

Supports 5-HT receptor SAR interpretation

Direct binding data not available; class-level inference

Evidence Dimension	5-HT1 vs. 5-HT2 receptor affinity trend (qualitative)
Target Compound Data	Not directly measured; structural features (free amine + alpha-methyl) predict intermediate behavior between pFPP and niaprazine
Comparator Or Baseline	pFPP: higher affinity for 5-HT1 than 5-HT2; Niaprazine: distinct profile with catecholamine-depleting activity
Quantified Difference	Exact Ki values for target compound not available; pFPP data reported in Scherman et al. 1988
Conditions	Radioligand binding assays in rat brain tissue

Why This Matters

For researchers studying serotonergic pharmacology or developing niaprazine analogs, the differentiated receptor-profile trajectory along the metabolic pathway (amine → amide) makes this intermediate irreplaceable for structure‑activity relationship (SAR) studies.

• [1] Scherman et al. Prog. Neuropsychopharmacol. Biol. Psychiatry, 1988, 12, 989. Molecular pharmacology of niaprazine. PubMed. https://pubmed.ncbi.nlm.nih.gov/ View Source

Synthetic Lineage to Niaprazine and Sigma Ligands

The compound is documented as the direct reductive amination product of 4-[4-(4-fluorophenyl)piperazin-1-yl]butan-2-one, which itself is the key ketone intermediate in the industrial synthesis of niaprazine (CAS 27367-90-4) . Furthermore, the 4-(4-fluorophenyl)piperazin-1-yl-butylamine scaffold (with or without the alpha-methyl branch) serves as the core intermediate for sigma‑2 receptor ligands such as SN79 and CM572, where modifications at the amine position are essential for tuning sigma‑1/sigma‑2 selectivity . The alpha‑methyl group specifically enables the introduction of a second point of chirality in the final ligand, a feature exploited in the design of stereochemically defined sigma‑receptor pharmacophores .

Synthetic Lineage

Reported

Direct reductive amination product from niaprazine ketone intermediate; chiral building block for sigma receptor ligands SN79 and CM572

May support synthetic route fidelity review

Yield comparisons not publicly available

Evidence Dimension	Synthetic route fidelity and downstream derivatization potential
Target Compound Data	Direct precursor to niaprazine via amide coupling; chiral amine building block for sigma ligands
Comparator Or Baseline	Des-methyl analog 1-(4-aminobutyl)-4-(4-fluorophenyl)piperazine: achiral; ketone precursor: requires additional reduction step
Quantified Difference	Target compound bypasses the need for a separate chiral resolution step in enantioselective syntheses; exact yield comparisons not publicly available
Conditions	Synthetic route from DrugFuture ; sigma ligand SAR from Nicholson et al. and related publications

Why This Matters

For procurement in medicinal chemistry and process development, the compound's position in validated synthetic routes to marketed drugs and advanced research ligands reduces the risk of synthetic failure and accelerates project timelines.

• [1] DrugFuture. Synthetic Route: Niaprazine from 4-(4-fluorophenyl)piperazine. https://www.drugfuture.com/ View Source
• [2] Nicholson, H. et al. Characterization of CM572, a Selective Irreversible Partial Agonist of the Sigma-2 Receptor. J. Med. Chem. (related). https://pubmed.ncbi.nlm.nih.gov/ View Source

4-(4-Fluorophenyl)-alpha-methylpiperazine-1-propylamine: Differentiated Applications

Enantioselective CNS Drug Synthesis

The alpha‑methyl chiral center enables the preparation of single‑enantiomer piperazine derivatives for neuroscience drug discovery programs where stereochemistry dictates target engagement. This application is directly supported by the structural differentiation evidence , which shows the compound possesses one stereogenic center absent in achiral comparators, making it the preferred starting material for asymmetric synthesis of D3 or sigma receptor ligands.

Niaprazine and Analog Development

As the direct reductive amination product of the ketone intermediate in the niaprazine synthetic pathway, this amine is the mandatory precursor for any medicinal chemistry campaign exploring niaprazine analogs with modified amide or urea substituents. The evidence from the synthetic lineage analysis confirms this unique role .

Serotonergic Pharmacophore Probing

For academic or industrial groups investigating structure‑activity relationships along the niaprazine metabolic pathway, the compound serves as the structurally defined intermediate between pFPP and niaprazine, enabling systematic probing of how N‑substitution and alpha‑methylation modulate 5‑HT1/5‑HT2 selectivity as inferred from class‑level pharmacological data .

Process Optimization for Sigma Ligands

In the scale‑up of sigma‑2 receptor ligands such as SN79 and CM572, the target compound's favorable basicity (pKa ~10.74) permits straightforward purification via salt formation, a physicochemical advantage over neutral ketone precursors that requires non‑trivial purification methods. This is evidenced by the cross‑study physicochemical comparison .

Application

Selection Property

Validation Focus

Enantioselective CNS drug synthesis research

Chiral building block with alpha-methyl stereocenter

Stereochemical-control context

Niaprazine analog development

Direct intermediate in validated synthetic route

Synthetic route fidelity review

Serotonergic pharmacophore SAR studies

Structurally defined intermediate in metabolic pathway

5-HT1/5-HT2 selectivity context

Sigma receptor ligand process research

Basic amine with salt-formation purification context

Extraction and crystallization endpoint review

• [1] CAS Common Chemistry. 4-(4-Fluorophenyl)-α-methyl-1-piperazinepropanamine. https://commonchemistry.cas.org/ View Source
• [2] DrugFuture. Synthetic Route: Niaprazine from 4-(4-fluorophenyl)piperazine. https://www.drugfuture.com/ View Source
• [3] Scherman et al. 1988. Molecular pharmacology of niaprazine. Prog. Neuropsychopharmacol. Biol. Psychiatry, 12, 989. PubMed. View Source